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Chemical Identity and Source

Osmundalactone is a dihydropyranone lactone. The table below summarizes its core chemical and sourcing

information.

Property Details

IUPAC Name (5R,6R)-5,6-dihydro-5-hydroxy-6-methyl-2H-pyran-2-one [1]

Molecular
Formula

C6H8O3 [1]

Structure 5,6-dihydro-2H-pyran-2-one with hydroxyl and methyl groups at positions 5 and 6
[1]

Plant Source Primarily isolated from ferns of the genera Angiopteris and Osmunda [1].

Natural Form Often found as a glycone (sugar-bound) in compounds like Angiopteroside [1].

Biological Activities and Experimental Evidence

Research, primarily from in vitro studies, indicates that osmundalactone and its source plant extracts possess

notable biological activities.
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Activity
Experimental
Model

Key Findings Proposed Mechanism / Correlation

Anti-
adipogenic

3T3-L1 pre-

adipocyte cells [1]

2.5 µg/mL dose

inhibited lipid
production by 35%

[1].

Linked to general anti-obesity

mechanisms of phytochemicals like
reduced lipogenesis and adipose cell

proliferation [1].

Anti-
inflammatory

RAW 264.7

macrophage cells [1]

5 µg/mL dose

inhibited nitrite
production by ~82%

[1].

Associated with reduction in

inflammatory cytokines (e.g., TNF-α,
IL-6) [1].

Cytotoxic /
Anticancer

HepG2 liver cancer

cells (tested as plant
extract) [2]

Crude extract

showed moderate
activity (IC50:

236.93 µg/mL) [2].

LC-MS profiling of active extract

identified Quercetin and other
compounds with high binding affinity

to molecular targets like PPAR-δ [2].

Research Methodologies

The following experimental protocols are commonly used in research on osmundalactone and related fern

compounds.

Compound Isolation and Characterization

Extraction: Plant material (e.g., rhizomes) is dried, ground, and extracted with solvents like
methanol, followed by sequential partitioning with hexane, dichloromethane, ethyl acetate (EtOAc),

and n-butanol (BuOH) based on polarity [1].
Isolation: Bioactive fractions (often EtOAc or BuOH) undergo repeated column chromatography

(e.g., normal phase, reverse phase, Sephadex LH-20) to isolate pure compounds [1].
Structure Elucidation: Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry

(MS) are used to determine the structure [1].

Profiling and Bioactivity Screening
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LC-MS Profiling: Used for phytochemical fingerprinting. Extracts are separated by Liquid

Chromatography and analyzed by Mass Spectrometry for tentative compound identification [2].
FT-IR Analysis: Fourier-Transform Infrared Spectroscopy identifies functional groups present in a

crude extract [2].
In-silico Molecular Docking: Bioactive compounds identified via LC-MS are computationally

screened for binding affinity and interaction modes with target protein receptors [2].

The experimental workflow from compound discovery to activity validation can be visualized as follows:
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Mechanism of Action
Studies
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Future Research Directions

Based on the current state of knowledge, several key areas require further investigation:

Definitive Mechanism of Action: Isolating pure osmundalactone to conduct target-based assays

and delineate its precise molecular signaling pathways.
In-vivo Validation: Establishing animal models to confirm anti-obesity, anti-inflammatory, or

anticancer efficacy and determine pharmacokinetics.
Structure-Activity Relationship (SAR): Synthesizing analogs of osmundalactone to identify which

structural features are critical for its bioactivity.

Need Custom Synthesis?
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background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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